Cas no 934-53-2 ((2-Chloropropan-2-yl)benzene)

(2-Chloropropan-2-yl)benzene, also known as cumyl chloride, is a chlorinated aromatic compound with the molecular formula C9H11Cl. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of a tertiary chlorine group enhances its reactivity in nucleophilic substitution and elimination reactions, making it valuable for constructing complex molecular frameworks. Its stability under standard conditions allows for easy handling and storage. The compound’s well-defined structure and predictable reactivity contribute to its utility in controlled synthetic processes, ensuring consistent yields and purity in downstream applications.
(2-Chloropropan-2-yl)benzene structure
(2-Chloropropan-2-yl)benzene structure
Product Name:(2-Chloropropan-2-yl)benzene
CAS No:934-53-2
MF:C9H11Cl
MW:154.636641740799
MDL:MFCD00040715
CID:805061
PubChem ID:70281
Update Time:2025-05-28

(2-Chloropropan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1-chloro-1-methylethyl)-
    • 2-chloropropan-2-ylbenzene
    • ALPHA,ALPHA-DIMETHYLBENZYL CHLORIDE
    • 2-chloro2-phenylpropane
    • 2-phenyl-2-chloro propane
    • 3-Chloroisopropylbenzene
    • 4-chloroisopropylbenzene
    • -Dimethylbenzyl chloride
    • EINECS 213-284-8
    • o-chloro-isopropylbenzene
    • AKOS006229369
    • A inverted exclamation mark-Dimethylbenzyl chloride
    • (1-METHYL-1-CHLOROETHYL)BENZENE
    • AS-44224
    • A inverted exclamation mark,
    • SCHEMBL42357
    • DTXSID80239412
    • alpha,alpha-Dimethylbenzylchloride
    • (2-Chloroprop-2-yl)benzene
    • (1-chloro-1-methyl-ethyl)-benzene
    • alpha , alpha -dimethylbenzyl chloride
    • 934-53-2
    • alpha-cumyl chloride
    • cumylchloride
    • MEG7ZUL2X0
    • A,A-Dimethylbenzyl chloride
    • EN300-173727
    • Benzene, (1-chloro-1-methylethyl)-
    • FT-0633138
    • UNII-MEG7ZUL2X0
    • cumyl chloride
    • NS00039558
    • a,a-dimethylbenzylchloride
    • A844595
    • (2-chloropropan-2-yl)benzene
    • (1-Chloro-1-methylethyl)benzene
    • 2-chloro-2-phenylpropane
    • 2-chloranylpropan-2-ylbenzene
    • MFCD00040715
    • C6H5C(CH3)2Cl
    • DB-008521
    • (2-Chloropropan-2-yl)benzene
    • MDL： MFCD00040715
    • Inchi： 1S/C9H11Cl/c1-9(2,10)8-6-4-3-5-7-8/h3-7H,1-2H3
    • InChI Key： KPJKMUJJFXZGAX-UHFFFAOYSA-N
    • SMILES： ClC(C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 154.05500
  • Monoisotopic Mass: 154.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 1.0324 (estimate)
  • Melting Point: -43.35°C (estimate)
  • Boiling Point: 48-50°C 0,5mm
  • Flash Point: 73.0±11.4 °C
  • Refractive Index: 1.5290
  • PSA: 0.00000
  • LogP: 3.16050
  • Vapor Pressure: 0.5±0.4 mmHg at 25°C

(2-Chloropropan-2-yl)benzene Security Information

  • Signal Word：warning
  • Hazard Statement： Corrosive
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • Hazardous Material transportation number：UN 3265
  • Hazard Category Code： 34-36
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： C
  • Risk Phrases：R34; R36
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2-Chloropropan-2-yl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

(2-Chloropropan-2-yl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Apollo Scientific
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 £92.00 2025-02-20
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OR9372-10g
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Apollo Scientific
OR9372-25g
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abcr
AB130531-10 g
alpha,alpha-Dimethylbenzylchloride, 97%; .
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 €180.20 2023-05-10
abcr
AB130531-25 g
alpha,alpha-Dimethylbenzylchloride, 97%; .
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 €258.80 2023-05-10
abcr
AB130531-100 g
alpha,alpha-Dimethylbenzylchloride, 97%; .
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Fluorochem
033938-250mg
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